2'-Hydroxyformononetin

• CAS No.: 1890-99-9
• Product Name: 2'-Hydroxyformononetin
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 7-hydroxy-3-(2-hydroxy-4-methoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C16H12O5/c1-20-10-3-5-11(14(18)7-10)13-8-21-15-6-9(17)2-4-12(15)16(13)19/h2-8,17-18H,1H3
• Standard InChIKey: XKHHKXCBFHUOHM-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O
• Canonical SMILES: COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O
• Melting Point: 215-217°C
• Physical Description: Solid
• Description: 2'-hydroxyformononetin is a member of the class of 4'-methoxyisoflavones that is formononetin with a hydroxy group at the 2'position. It has a role as an anti-inflammatory agent. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It derives from a formononetin. It is a conjugate acid of a 2'-hydroxyformononetin(1-).; Xenognosin b belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, xenognosin b is considered to be a flavonoid lipid molecule. Xenognosin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xenognosin b is primarily located in the membrane (predicted from logP). Xenognosin b can be biosynthesized from formononetin. Outside of the human body, xenognosin b can be found in a number of food items such as teff, prickly pear, cardoon, and common verbena. This makes xenognosin b a potential biomarker for the consumption of these food products.
• Synonyms: 2',7-Dihydroxy-4'-methoxyisoflavone
• PubChem Compound: 5280551
• Last Modified: Dec 23 2021